Cas no 5683-43-2 (2-methyl-6-nitro-1,3-benzoxazole)

• Product Name: 2-methyl-6-nitro-1,3-benzoxazole
• CAS No: 5683-43-2
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD00022848
• CID: 46095
• PubChem ID: 79766
• Update Time: 2025-06-13

2-methyl-6-nitro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-nitro-1,3-benzoxazole
• 2-Methyl-6-nitrobenzoxazole
• benzoxazole, 2-methyl-6-nitro-
• 2-methyl-6-nitrobenzo[d]oxazole
• DPVZLXWUFYMLBK-UHFFFAOYSA-N
• Oprea1_395144
• 2-methyl-6-nitro-benzoxazole
• Benzoxazole,2-methyl-6-nitro-
• STL377262
• SBB059264
• RP10793
• ZB008865
• SY018720
• EN300-21909
• EINECS 227-149-6
• SCHEMBL2062399
• s10437
• 12T-0885
• NS00033589
• DTXSID30205369
• A869836
• J-510026
• MFCD00022848
• CS-0030386
• FT-0635807
• PB43079
• AKOS002303444
• 5683-43-2
• ALBB-014681
• CS-004/03864046
• DB-052974
• 2-methyl-6-nitro-1,3-benzoxazole

• MDL： MFCD00022848
• Inchi： 1S/C8H6N2O3/c1-5-9-7-3-2-6(10(11)12)4-8(7)13-5/h2-4H,1H3
• InChI Key： DPVZLXWUFYMLBK-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 178.03800
• Monoisotopic Mass: 178.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 71.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.395
• Melting Point: 157-158°C
• Boiling Point: 303.1℃ at 760mmHg
• Flash Point: 137.1℃
• Refractive Index: 1.671
• Water Partition Coefficient: Soluble in oils. Insoluble in water.
• PSA: 71.85000
• LogP: 2.56760
• Solubility: Not determined

2-methyl-6-nitro-1,3-benzoxazole Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Safety Term：S26-S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-methyl-6-nitro-1,3-benzoxazole

Recent Advances in the Study of 2-Methyl-6-nitro-1,3-benzoxazole (CAS: 5683-43-2) in Chemical Biology and Pharmaceutical Research

2-Methyl-6-nitro-1,3-benzoxazole (CAS: 5683-43-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a benzoxazole core with a nitro group at the 6-position and a methyl group at the 2-position, has been the subject of numerous studies exploring its biological activities, synthetic pathways, and pharmacological potential. The latest research highlights its role as a versatile scaffold for drug development, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory therapies.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 2-methyl-6-nitro-1,3-benzoxazole. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against bacterial DNA gyrase, a key enzyme involved in DNA replication. The study utilized molecular docking and kinetic assays to reveal that 2-methyl-6-nitro-1,3-benzoxazole binds to the ATP-binding site of the enzyme, thereby disrupting its function. These findings suggest its potential as a lead compound for the development of novel antibiotics, especially in the face of rising antibiotic resistance.

In addition to its antimicrobial properties, 2-methyl-6-nitro-1,3-benzoxazole has shown promise in cancer research. A recent preprint on bioRxiv reported that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, including triple-negative breast cancer (TNBC) and glioblastoma. The study employed high-throughput screening and proteomic analysis to identify the compound's interaction with key signaling pathways, such as the PI3K/AKT/mTOR axis. These results underscore the potential of 2-methyl-6-nitro-1,3-benzoxazole as a scaffold for designing targeted cancer therapies.

The synthetic chemistry of 2-methyl-6-nitro-1,3-benzoxazole has also seen advancements. A 2022 paper in Organic Letters detailed a novel, one-pot synthesis method that improves yield and reduces byproducts compared to traditional approaches. This method leverages palladium-catalyzed C-H activation, offering a more efficient route for large-scale production. Such innovations are critical for facilitating further pharmacological studies and potential clinical applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 2-methyl-6-nitro-1,3-benzoxazole derivatives. Recent toxicology studies, such as those published in Chemical Research in Toxicology, have highlighted the need for structural modifications to reduce off-target effects and improve metabolic stability. Future research directions may include the exploration of prodrug strategies or nanoparticle-based delivery systems to enhance bioavailability and target specificity.

In conclusion, 2-methyl-6-nitro-1,3-benzoxazole (CAS: 5683-43-2) represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities, coupled with recent synthetic advancements, position it as a valuable scaffold for developing next-generation therapeutics. Ongoing and future studies will be crucial in translating these findings into clinically viable treatments, addressing unmet medical needs in infectious diseases, oncology, and beyond.